Benzalpinacolone Benzalpinacolone
Brand Name: Vulcanchem
CAS No.: 538-44-3
VCID: VC21319138
InChI: InChI=1S/C13H16O/c1-13(2,3)12(14)10-9-11-7-5-4-6-8-11/h4-10H,1-3H3/b10-9+
SMILES: CC(C)(C)C(=O)C=CC1=CC=CC=C1
Molecular Formula: C13H16O
Molecular Weight: 188.26 g/mol

Benzalpinacolone

CAS No.: 538-44-3

Cat. No.: VC21319138

Molecular Formula: C13H16O

Molecular Weight: 188.26 g/mol

* For research use only. Not for human or veterinary use.

Benzalpinacolone - 538-44-3

Specification

CAS No. 538-44-3
Molecular Formula C13H16O
Molecular Weight 188.26 g/mol
IUPAC Name (E)-4,4-dimethyl-1-phenylpent-1-en-3-one
Standard InChI InChI=1S/C13H16O/c1-13(2,3)12(14)10-9-11-7-5-4-6-8-11/h4-10H,1-3H3/b10-9+
Standard InChI Key YHFHIZDYJXYXOJ-MDZDMXLPSA-N
Isomeric SMILES CC(C)(C)C(=O)/C=C\C1=CC=CC=C1
SMILES CC(C)(C)C(=O)C=CC1=CC=CC=C1
Canonical SMILES CC(C)(C)C(=O)C=CC1=CC=CC=C1

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